Cas no 1219805-95-4 (4-Methylimidazole-d3)

• Product Name: 4-Methylimidazole-d3
• CAS No: 1219805-95-4
• MF: C₄H₆N₂
• MW: 85.1223254203796
• CID: 1066379
• PubChem ID: 71750394
• Update Time: 2025-05-20

4-Methylimidazole-d3 Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-d3-imidazole
• 4-Methylimidazole-d3
• 5-(Trideuteriomethyl)-1H-imidazole
• C4H3D3N2
• Y1631
• NSC 40744-d3
• CS-0375308
• 1219805-95-4
• 5-(?H?)methyl-1H-imidazole
• 4-(Methyl-d3)-1H-imidazole
• 4-Methyl-imidazole-d3
• HY-Y1124S
• DB-316664
• D99039
• 4-Methyl-d3-imidazole, 98 atom % D, 98% (CP)

• Inchi： 1S/C4H6N2/c1-4-2-5-3-6-4/h2-3H,1H3,(H,5,6)/i1D3
• InChI Key： XLSZMDLNRCVEIJ-FIBGUPNXSA-N
• SMILES： N1C=NC=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 85.071928438 g/mol
• Monoisotopic Mass: 85.071928438 g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 85.12
• XLogP3: 0.2
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 263.0±9.0 °C at 760 mmHg
• Flash Point: 141.6±5.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Methylimidazole-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methylimidazole-d3

4-Methylimidazole-d3: A Comprehensive Overview

4-Methylimidazole-d3, also known by its CAS No. 1219805-95-4, is a deuterated derivative of 4-methylimidazole, a heterocyclic organic compound with significant applications in various scientific and industrial fields. This compound has gained attention due to its unique chemical properties and its role in advanced research areas such as drug discovery, materials science, and analytical chemistry.

The structure of 4-Methylimidazole-d3 consists of a five-membered ring containing two nitrogen atoms and a methyl group at the 4-position. The deuterium substitution at specific positions enhances its stability and makes it an ideal candidate for use in sensitive analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy. Recent studies have highlighted its utility in tracing metabolic pathways and studying molecular interactions due to its distinct isotopic signature.

In terms of physical properties, 4-Methylimidazole-d3 exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents like ethanol and dichloromethane. Its chemical stability under various conditions makes it suitable for use in both laboratory settings and industrial applications. Researchers have also explored its potential as a precursor for synthesizing more complex organic molecules, leveraging its reactivity in nucleophilic aromatic substitution reactions.

The synthesis of 4-Methylimidazole-d3 involves a multi-step process that typically includes the deuterium exchange of the parent compound, 4-methylimidazole. This process ensures that the deuterium atoms are incorporated into specific positions, maintaining the compound's structural integrity while enhancing its isotopic purity. Recent advancements in catalytic methods have improved the efficiency of this synthesis, making it more accessible for large-scale production.

4-Methylimidazole-d3 has found significant applications in the field of drug discovery, particularly in the development of anti-cancer agents. Its ability to act as a bioisostere for certain pharmacophores has made it invaluable in designing molecules with enhanced bioavailability and efficacy. Additionally, it serves as a key intermediate in the synthesis of various heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

In materials science, 4-Methylimidazole-d3 has been employed as a building block for constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them ideal for gas storage, catalysis, and sensing applications. Recent research has demonstrated the potential of MOFs synthesized using this compound to selectively adsorb greenhouse gases such as carbon dioxide, offering a sustainable solution to environmental challenges.

The use of 4-Methylimidazole-d3 in analytical chemistry is another area where its isotopic properties shine. As a deuterated reference standard, it provides precise calibration for NMR spectroscopy, enabling accurate quantification of compounds in complex mixtures. This has proven particularly useful in metabolomics studies where high precision is critical for identifying biomarkers associated with diseases such as cancer and neurodegenerative disorders.

In conclusion, 4-Methylimidazole-d3, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. Its role as a building block for advanced materials, a tool for analytical chemistry, and an enabler in drug discovery underscores its importance across multiple disciplines. As ongoing research delves deeper into its potential uses, this compound is poised to contribute even more significantly to technological advancements and scientific breakthroughs.